Cas no 2680522-91-0 (rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid)
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28282956
- rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
- 2680522-91-0
- rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid
-
- Inchi: 1S/C9H10F3NO5/c10-9(11,12)8(16)13-1-5(7(14)15)18-6-3-17-2-4(6)13/h4-6H,1-3H2,(H,14,15)/t4-,5?,6-/m1/s1
- InChI Key: RMMMSHZBBZLABB-SPWIIUKKSA-N
- SMILES: FC(C(N1CC(C(=O)O)O[C@@H]2COC[C@@H]12)=O)(F)F
Computed Properties
- Exact Mass: 269.05110691g/mol
- Monoisotopic Mass: 269.05110691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 76.1Ų
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28282956-1g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 1g |
$1442.0 | 2023-09-09 | ||
| Enamine | EN300-28282956-5g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 5g |
$4184.0 | 2023-09-09 | ||
| Enamine | EN300-28282956-10g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 10g |
$6205.0 | 2023-09-09 | ||
| Enamine | EN300-28282956-0.05g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 0.05g |
$1212.0 | 2025-03-19 | |
| Enamine | EN300-28282956-0.1g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 0.1g |
$1269.0 | 2025-03-19 | |
| Enamine | EN300-28282956-0.25g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 0.25g |
$1328.0 | 2025-03-19 | |
| Enamine | EN300-28282956-0.5g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 0.5g |
$1385.0 | 2025-03-19 | |
| Enamine | EN300-28282956-1.0g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 1.0g |
$1442.0 | 2025-03-19 | |
| Enamine | EN300-28282956-2.5g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 2.5g |
$2828.0 | 2025-03-19 | |
| Enamine | EN300-28282956-5.0g |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid |
2680522-91-0 | 95.0% | 5.0g |
$4184.0 | 2025-03-19 |
rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid
Rac-(4aR,7aS)-4-(2,2,2-Trifluoroacetyl)-Hexahydro-2H-Furo3,4-B1,4Oxazine-2-Carboxylic Acid: A Comprehensive Overview
CAS No. 26805-291-0 refers to the compound rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid. This compound is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. The name itself is a testament to its intricate composition, with key elements such as the trifluoroacetyl group and the oxazine ring system playing significant roles in its properties and potential applications.
The compound's structure is characterized by a bicyclic framework consisting of a fused furo and oxazine ring system. The trifluoroacetyl group attached at the 4-position introduces a trifluoromethyl moiety, which is known for its electron-withdrawing effects and ability to enhance stability. This feature makes the compound particularly interesting for researchers exploring fluorinated compounds in drug design. The carboxylic acid group at the 2-position further adds functionality, potentially enabling interactions with biological targets such as enzymes or receptors.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate specific biological pathways has been explored in preclinical models. Researchers have demonstrated that the compound exhibits selective activity against certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, its unique stereochemistry—denoted by the (4aR,7aS) configuration—plays a critical role in determining its pharmacokinetic properties and bioavailability.
The synthesis of rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the bicyclic framework through ring-closing reactions and the introduction of the trifluoroacetyl group via acylation. The stereochemical outcome is carefully controlled to ensure the desired configuration is achieved, which is crucial for maintaining the compound's biological activity.
In terms of applications, this compound has shown promise in areas such as oncology and inflammation. Its ability to inhibit specific kinases involved in cancer cell proliferation has been reported in recent studies. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, highlighting its potential as a therapeutic agent for conditions such as arthritis or neuroinflammation.
From an analytical standpoint, the compound's properties have been thoroughly investigated using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular interactions and stability under various conditions. Additionally, computational modeling has been employed to predict its binding affinities to target proteins, further aiding in its characterization.
In conclusion, rac-(4aR,7aS)-4-(trifluoroacetyl)-hexahydro-furo3,b1,oxazine-carboxylic acid represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.
2680522-91-0 (rac-(4aR,7aS)-4-(2,2,2-trifluoroacetyl)-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)